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Chemical Profile & Storage Guidelines

The table below summarizes the available storage and handling information for Diethyl pyimDC (CAS

1821370-64-2) [1].

Parameter Specification

CAS Number 1821370-64-2

Molecular Formula C₁₄H₁₅N₃O₄ [1]

Molecular Weight 289.29 g/mol [1]

Purity ≥98% [1]

Recommended Storage Sealed in dry, 2-8°C [1]

Shipping Condition Room temperature (in continental US) [1]

Recommended Stability Testing Workflow
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For a technical support document, you can guide users on how to empirically determine the stability of

Diethyl pyimDC under various conditions. The following workflow is aligned with general principles of

drug substance stability testing [2].

Start Stability Study

Prepare Stock Solution
(Multiple aliquots)

Store Under Conditions

Condition 1:
-20°C, protected from light

Condition 2:
4°C, protected from light

Condition 3:
25°C (Room Temperature)

Condition 4:
40°C (Accelerated)

Test Aliquots at Time Points
(T0, T1, T7, T30, etc.)

Analyze Data
(Purity, Concentration, Degradation)

Report Stable Conditions

End
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Detailed Experimental Protocol for Solution Stability

Solution Preparation

Prepare a stock solution of Diethyl pyimDC in a suitable, well-characterized solvent (e.g.,

DMSO, methanol, or a buffer relevant to your experiments).
The concentration should be representative of its typical use in your laboratory.

Aliquot the solution into multiple, small vials to avoid repeated freeze-thaw cycles of a single
bulk solution.

Storage Conditions

Store the aliquots under a range of conditions to map the stability profile. Suggested conditions
include:

-20°C or -80°C (for long-term storage)
4°C (refrigerated)

25°C (room temperature)
40°C (accelerated stability)

For all conditions, ensure vials are protected from light by using amber glass or wrapping
clear vials in aluminum foil [3].

Testing Time Points and Methods

Analyze the aliquots immediately after preparation to establish the baseline (T=0).
Analyze subsequent aliquots at planned time intervals (e.g., 1 day, 7 days, 30 days).

Analytical Methods: Use techniques like HPLC or UPLC to assess:
Chemical Purity: The percentage of intact Diethyl pyimDC versus degradation

products.
Concentration: To detect any loss due to precipitation or decomposition.

Frequently Asked Questions

Q1: The manufacturer recommends storage at 2-8°C. Can I store the powder at -20°C for long-term

preservation? A: Yes, storing the powder at -20°C is generally acceptable and often recommended for long-

term storage of chemical compounds. Ensure the container is tightly sealed and protected from moisture. For

solutions, the stability is dependent on the solvent, and -20°C or -80°C is typically required [1] [3].
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Q2: What is the best way to handle Diethyl pyimDC to ensure its stability? A: Always allow the product

vial to warm to room temperature before opening it in a dry environment to prevent condensation and

moisture absorption. Use dry, airtight containers. When working with solutions, always use clean, dry

equipment. Appropriate personal protective equipment (PPE) such as gloves and safety glasses should be

worn [3].

Q3: What should I do if my experimental results are inconsistent and I suspect compound

degradation? A: First, check the certificate of analysis for the lot-specific data. Then, analyze a fresh

sample of your stock solution using HPLC to confirm its purity and concentration. Compare this with data

from your older solutions. Implementing a routine where you regularly check the quality of key stock

solutions can prevent such issues.

Q4: Are there any regulatory guidelines for conducting stability studies like this? A: Yes. For formal

drug development, stability testing must follow guidelines such as the ICH Q1 series. These provide detailed

requirements for testing frequency, storage conditions, and data presentation to support marketing

applications [2]. The workflow provided is a simplified research-grade version of these principles.

Important Disclaimer on Data Gaps

The information provided here is a framework. The core data on Diethyl pyimDC's solution stability must

be generated experimentally in your specific context. The stability can be significantly influenced by:

Solvent: Stability in DMSO will differ from stability in an aqueous buffer.

Concentration: More dilute solutions may be less stable.
pH: The compound may be stable at one pH but degrade rapidly at another.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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